(Z)-8-(4-fluorophenyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-8-(4-fluorophenyl)-2-(furan-2-ylmethylidene)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C21H14FNO4/c22-13-3-5-14(6-4-13)23-11-17-18(26-12-23)8-7-16-20(24)19(27-21(16)17)10-15-2-1-9-25-15/h1-10H,11-12H2/b19-10-
• InChI Key: FBGLHAKBABWHPO-GRSHGNNSSA-N
• Canonical SMILES: C1C2=C(C=CC3=C2OC(=CC4=CC=CO4)C3=O)OCN1C5=CC=C(C=C5)F
• Isomeric SMILES: C1C2=C(C=CC3=C2O/C(=C\C4=CC=CO4)/C3=O)OCN1C5=CC=C(C=C5)F
• Molecular Formula: C21H14FNO4
• Molecular Weight: 363.3 g/mol

Description

(Z)-8-(4-fluorophenyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C21H14FNO4 and its molecular weight is 363.344. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has demonstrated the synthesis and structural characterization of compounds related to the specified chemical structure, emphasizing the synthesis methodologies and chemical properties. For instance, the synthesis of oxazinone and pyrimidinone heterocycles from furanone derivatives has been explored, showcasing the transformation capabilities of these compounds through thermolysis and base-catalyzed reactions (Hashem et al., 2017). Another study detailed the synthesis of a related compound, (Z)-4-(carbomethoxymethylene)-2-(4-fluorophenyl)-4H-benzo[d][1,3]oxazine, further elucidating the potential chemical pathways and characterizations of such compounds (Pancrazzi et al., 2017).

Biological Activity

Several studies have investigated the biological activities of compounds with structures similar to the one . The preparation of novel (Z)-4-ylidenebenzo[b]furo[3,2-d][1,3]oxazines and their biological activities, including anti-osteoclastic bone resorption activity and antagonistic activity for the cysLT1 receptor, indicates the potential therapeutic applications of these compounds (Tabuchi et al., 2009).

Antimicrobial and Antitubercular Activities

Compounds with similar structures have shown promising antimicrobial and antitubercular activities. For example, the synthesis and antimicrobial evaluation of oxazine bearing pyridine scaffold as potential antimicrobial agents revealed significant activities against various bacterial and fungal strains (Desai et al., 2017). Another study reported the synthesis and antitubercular evaluation of amidoalkyl dibenzofuranols and 1H-benzo[2,3]benzofuro[4,5-e][1,3]oxazin-3(2H)-ones, identifying several compounds as active antitubercular agents (Kantevari et al., 2011).